Cas no 102582-92-3 (Ethanol, 2,2,2-nitrilotris-, ((4-fluorophenyl)sulfonyl)acetate (salt))

• Product Name: Ethanol, 2,2,2-nitrilotris-, ((4-fluorophenyl)sulfonyl)acetate (salt)
• CAS No: 102582-92-3
• MF: C₁₄H₂₂FNO₇S
• MW: 367.390387058258
• CID: 188065
• PubChem ID: 128124
• Update Time: 2025-04-19

Ethanol, 2,2,2-nitrilotris-, ((4-fluorophenyl)sulfonyl)acetate (salt) Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2,2,2-nitrilotris-, ((4-fluorophenyl)sulfonyl)acetate (salt)
• 2-(4-fluorophenyl)sulfonylacetate,tris(2-hydroxyethyl)azanium
• tris-(2-hydroxyethyl)ammonium 4-fluorophenylsulfonylacetate
• ((p-Fluorophenyl)sulfonyl)acetic acid compd. with 2,2',2''-nitrilotrisethanol (1:1)
• (p-Fluorophenylsulfonyl)acetic acid triethanolamine
• [(4-fluorophenyl)sulfonyl]acetic acid - 2,2',2''-nitrilotriethanol (1:1)
• Acetic acid, ((p-fluorophenyl)sulfonyl)-, compd. with 2,2',2''-nitrilotrisethanol (1:1)
• Ethanol, 2,2',2''-nitrilotris-, ((4-fluorophenyl)sulfonyl)acetate (salt)
• 102582-92-3
• 4-fluorophenylsulfonylacetic acid tris(2-hydroxyethylammonium)
• 2-[bis(2-hydroxyethyl)amino]ethanol;2-(4-fluorophenyl)sulfonylacetic acid

• Inchi： 1S/C8H7FO4S.C6H15NO3/c9-6-1-3-7(4-2-6)14(12,13)5-8(10)11;8-4-1-7(2-5-9)3-6-10/h1-4H,5H2,(H,10,11);8-10H,1-6H2
• InChI Key： WTTBAZUHLKDGJP-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(C1C=CC(=CC=1)F)(=O)=O.OCCN(CCO)CCO

Computed Properties

• Exact Mass: 367.11016
• Monoisotopic Mass: 367.11010138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 354
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 135.37